Cas no 1029792-23-1 (2-(4-ethylphenyl)-4-[(3-fluoro-4-methoxyphenyl)methyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione)

2-(4-ethylphenyl)-4-[(3-fluoro-4-methoxyphenyl)methyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione structure

1029792-23-1 structure

Product Name:2-(4-ethylphenyl)-4-[(3-fluoro-4-methoxyphenyl)methyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione

CAS No:1029792-23-1

MF:C₂₃H₂₁FN₂O₄S

MW:440.487248182297

CID:5432460

PubChem ID:46507547

Update Time:2023-11-20

2-(4-ethylphenyl)-4-[(3-fluoro-4-methoxyphenyl)methyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Chemical and Physical Properties

Names and Identifiers

- 2-(4-ethylphenyl)-4-(3-fluoro-4-methoxybenzyl)-2H-benzo[e][1,2,4]thiadiazin-3(4H)-one 1,1-dioxide
- 2-(4-ethylphenyl)-4-(3-fluoro-4-methoxybenzyl)-2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxide
- AKOS001778071
- F3222-4324
- 1029792-23-1
- 2-(4-ethylphenyl)-4-[(3-fluoro-4-methoxyphenyl)methyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione
- 2-(4-ethylphenyl)-4-[(3-fluoro-4-methoxyphenyl)methyl]-1,1-dioxo-1lambda6,2,4-benzothiadiazin-3-one
- 2H-1,2,4-Benzothiadiazin-3(4H)-one, 2-(4-ethylphenyl)-4-[(3-fluoro-4-methoxyphenyl)methyl]-, 1,1-dioxide
- Inchi： 1S/C23H21FN2O4S/c1-3-16-8-11-18(12-9-16)26-23(27)25(15-17-10-13-21(30-2)19(24)14-17)20-6-4-5-7-22(20)31(26,28)29/h4-14H,3,15H2,1-2H3
- InChI Key： ICJRHCRJAMYUAZ-UHFFFAOYSA-N
- SMILES： S1(=O)(=O)C2=CC=CC=C2N(CC2=CC=C(OC)C(F)=C2)C(=O)N1C1=CC=C(CC)C=C1

Computed Properties

Exact Mass: 440.12060649g/mol
Monoisotopic Mass: 440.12060649g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 31
Rotatable Bond Count: 5
Complexity: 734
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 75.3Å²

Experimental Properties

Density: 1.355±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 618.4±65.0 °C(Predicted)
pka: -0.81±0.20(Predicted)

2-(4-ethylphenyl)-4-[(3-fluoro-4-methoxyphenyl)methyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione Pricemore >>

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Life Chemicals	F3222-4324-2μmol	2-(4-ethylphenyl)-4-[(3-fluoro-4-methoxyphenyl)methyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione	1029792-23-1	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3222-4324-5μmol	2-(4-ethylphenyl)-4-[(3-fluoro-4-methoxyphenyl)methyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1,3-trione	1029792-23-1	90%+	5μl	$63.0	2023-04-27
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